Cas no 15158-22-2 (1-Amino-2-methylbut-3-en-2-ol)

• Product Name: 1-Amino-2-methylbut-3-en-2-ol
• CAS No: 15158-22-2
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD09260560
• CID: 2093472
• PubChem ID: 12555225
• Update Time: 2025-11-02

1-Amino-2-methylbut-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-Amino-2-methylbut-3-en-2-ol
• 4-Amino-3-methyl-1-buten-3-ol
• 1-Amino-2-methyl-but-3-en-2-ol
• SCHEMBL1288291
• 15158-22-2
• 4-Amino-3-methyl-1-butene-3-ol
• FD13138
• SB84518
• HIZLKTYBQGWVMQ-UHFFFAOYSA-N
• F2189-0623
• AKOS006331989

• MDL： MFCD09260560
• Inchi： 1S/C5H11NO/c1-3-5(2,7)4-6/h3,7H,1,4,6H2,2H3
• InChI Key： HIZLKTYBQGWVMQ-UHFFFAOYSA-N
• SMILES： OC(C=C)(C)CN

Computed Properties

• Exact Mass: 101.084063974g/mol
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.941±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 75-75.5 ºC (20 Torr)
• Flash Point: 64.6±24.0 ºC,
• Refractive Index: 1.4698 (589.3 nm 20 ºC)
• Solubility: Soluble (457 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 1-Amino-2-methylbut-3-en-2-ol

Comprehensive Guide to 1-Amino-2-methylbut-3-en-2-ol (CAS No. 15158-22-2): Properties, Applications, and Market Insights

1-Amino-2-methylbut-3-en-2-ol (CAS No. 15158-22-2) is a versatile organic compound with a unique structure that combines an amino group and a hydroxyl group with an unsaturated carbon chain. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and specialty chemicals. In this comprehensive guide, we will explore the chemical properties, synthesis methods, industrial applications, and market trends of this fascinating molecule.

The molecular formula of 1-Amino-2-methylbut-3-en-2-ol is C5H11NO, with a molecular weight of 101.15 g/mol. Its structure features both amino and hydroxyl functional groups, making it a valuable intermediate in organic synthesis. The presence of the vinyl group (CH2=CH-) provides additional reactivity, allowing for various chemical transformations. Researchers have been particularly interested in this compound's potential as a building block for more complex molecules in drug discovery and material science.

Recent studies have highlighted the importance of 1-Amino-2-methylbut-3-en-2-ol in green chemistry applications. As the chemical industry moves toward more sustainable practices, this compound's potential as a biodegradable intermediate has become increasingly relevant. Its relatively simple structure and the possibility of deriving it from renewable resources make it an attractive candidate for eco-friendly chemical processes. Many researchers are investigating its use in catalysis and asymmetric synthesis, particularly in the pharmaceutical sector where chiral building blocks are in high demand.

The synthesis of 1-Amino-2-methylbut-3-en-2-ol typically involves the aminohydroxylation of appropriate precursors. Various routes have been reported in the literature, with differences in yield, purity, and environmental impact. One common method involves the reaction of 2-methyl-3-buten-2-ol with ammonia or amine derivatives under controlled conditions. Recent advancements in flow chemistry have enabled more efficient and scalable production of this compound, addressing one of the key challenges in its commercial availability.

In pharmaceutical applications, 1-Amino-2-methylbut-3-en-2-ol serves as a valuable intermediate for the synthesis of various drug candidates. Its structure is particularly useful in creating β-amino alcohol derivatives, which are common motifs in many biologically active compounds. Researchers have explored its potential in developing new antiviral agents, anti-inflammatory drugs, and central nervous system medications. The compound's versatility allows for modifications that can fine-tune pharmacological properties, making it a favorite among medicinal chemists.

The agrochemical industry has also shown interest in 1-Amino-2-methylbut-3-en-2-ol and its derivatives. Certain modified forms of this compound have demonstrated activity as plant growth regulators and pest control agents. While not directly used as an active ingredient, its role as a synthetic intermediate in creating more complex agrochemicals is significant. The growing demand for sustainable agriculture solutions has spurred research into novel compounds derived from this chemical building block.

From a market perspective, the global demand for 1-Amino-2-methylbut-3-en-2-ol has been steadily increasing. The compound's CAS No. 15158-22-2 is frequently searched in chemical databases by researchers and procurement specialists. Market analysts note particular growth in the Asia-Pacific region, where pharmaceutical and specialty chemical production is expanding rapidly. Pricing trends show moderate fluctuations, influenced by raw material availability and production capacity among major manufacturers.

Quality control and analytical methods for 1-Amino-2-methylbut-3-en-2-ol typically involve HPLC, GC-MS, and NMR spectroscopy. These techniques ensure the compound meets the purity standards required for various applications. Storage recommendations generally include keeping the material in a cool, dry place, protected from moisture and light. Proper handling procedures are essential to maintain the compound's stability and prevent degradation of its reactive functional groups.

Recent advancements in computational chemistry have enabled better understanding of 1-Amino-2-methylbut-3-en-2-ol's molecular properties and reactivity. Density functional theory (DFT) calculations have provided insights into its conformational preferences and potential reaction pathways. These computational tools are proving invaluable in designing more efficient synthetic routes and predicting the behavior of derivatives, accelerating research and development efforts involving this compound.

Looking to the future, 1-Amino-2-methylbut-3-en-2-ol (CAS No. 15158-22-2) is poised to play an increasingly important role in specialty chemical applications. Its combination of reactive functional groups and relatively simple structure makes it an ideal platform for creating diverse molecular architectures. As synthetic methodologies continue to advance and the demand for specialized chemical intermediates grows, this compound will likely see expanded use across multiple industries, from pharmaceuticals to advanced materials.

For researchers and industry professionals seeking more information about 1-Amino-2-methylbut-3-en-2-ol, numerous scientific publications and patents reference this compound. Its unique properties and versatile applications make it a subject of ongoing investigation in academic and industrial laboratories worldwide. As new applications emerge and production methods improve, this chemical building block will undoubtedly continue to attract attention in the scientific community.